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Introduction
Dendocarbin A is a naturally occurring sesquiterpenoid lactone that has garnered interest

within the scientific community for its potential biological activities. Initially isolated from the

Japanese nudibranch Dendrodoris carbunculosa, it has since been identified in other natural

sources, including the stem bark of Drimys winteri.[1] This technical guide provides a detailed

overview of the physical and chemical properties of Dendocarbin A, along with available

information on its biological effects and the experimental methodologies used for its

characterization.

Physical and Chemical Properties
Dendocarbin A is a colorless solid with the molecular formula C₁₅H₂₂O₃, corresponding to a

molecular weight of 250.338 g/mol . While experimentally determined values for some physical

properties are not widely reported, predicted values suggest a boiling point of 414.5 ± 28.0 °C,

a density of 1.15 ± 0.1 g/cm³, and a flash point of 174.9 ± 16.8 °C.

A summary of the key physical and chemical properties of Dendocarbin A is presented in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1158660?utm_src=pdf-interest
https://www.benchchem.com/product/b1158660?utm_src=pdf-body
https://www.researchgate.net/publication/227029829_1H_and_13C_NMR_spectra_of_some_drimanic_sesquiterpenoids
https://www.benchchem.com/product/b1158660?utm_src=pdf-body
https://www.benchchem.com/product/b1158660?utm_src=pdf-body
https://www.benchchem.com/product/b1158660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₂₂O₃ PubChem

Molecular Weight 250.338 g/mol PubChem

CAS Number 350986-74-2 ChemicalBook

Appearance Colorless solid guidechem

Boiling Point (Predicted) 414.5 ± 28.0 °C guidechem

Density (Predicted) 1.15 ± 0.1 g/cm³ guidechem

Flash Point (Predicted) 174.9 ± 16.8 °C guidechem

XLogP3 2.6 PubChem

Crystal System Orthorhombic Paz Robles et al., 2014

Space Group P2₁2₁2₁ Paz Robles et al., 2014

Unit Cell Dimensions
a = 6.335 Å, b = 13.399 Å, c =

16.613 Å
Paz Robles et al., 2014

Spectroscopic Data
The structural elucidation of Dendocarbin A has been accomplished through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectral data are crucial for the definitive identification of

Dendocarbin A. While the original full dataset from the initial isolation is not readily available in

all public databases, subsequent structural confirmations have been published. The proton and

carbon chemical shifts provide a unique fingerprint of the molecule's complex polycyclic

structure.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in Dendocarbin A. Key

absorptions would be expected for the hydroxyl (-OH) group, the lactone carbonyl (C=O) group,

and the carbon-carbon double bond (C=C) within the sesquiterpenoid framework.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Dendocarbin A. The exact mass measurement is a critical tool for confirming the molecular

formula.

Experimental Protocols
Isolation and Purification of Dendocarbin A from Drimys
winteri
The following is a general workflow for the isolation of Dendocarbin A based on

methodologies described for natural product extraction.
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Caption: General workflow for the isolation and purification of Dendocarbin A.
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Methodology:

Extraction: The air-dried and powdered stem bark of Drimys winteri is subjected to

maceration with ethanol at room temperature for several days. The resulting extract is then

filtered and concentrated under reduced pressure to yield a crude ethanol extract.

Purification: The crude extract is typically subjected to a series of chromatographic

separations. This may involve initial solvent partitioning followed by column chromatography

over silica gel, eluting with a gradient of solvents such as hexane and ethyl acetate.

Fractions are monitored by thin-layer chromatography (TLC).

Crystallization: Fractions containing Dendocarbin A are combined, and the compound is

further purified by recrystallization from a suitable solvent system to yield pure, colorless

crystals.

Biological Activity
Initial studies on Dendocarbin A revealed its cytotoxic properties.[1] Further research is

necessary to fully elucidate its mechanism of action and potential as a therapeutic agent.

Cytotoxic Activity
Dendocarbin A has demonstrated cytotoxic activity, indicating its potential to inhibit the growth

of cancer cells. The specific cell lines against which it is most effective and the corresponding

IC₅₀ values require further investigation.

Signaling Pathways
The precise signaling pathways through which Dendocarbin A exerts its cytotoxic effects are

not yet well-defined. Future research in this area would be critical to understanding its

molecular mechanism of action. A hypothetical workflow for investigating the effect of

Dendocarbin A on a generic cell signaling pathway is presented below.
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Caption: Experimental workflow to study the effect of Dendocarbin A on cell signaling.

Conclusion
Dendocarbin A is a sesquiterpenoid lactone with established cytotoxic activity. This guide has

summarized its known physical and chemical properties, drawing from available literature.

While foundational data on its structure have been established, further in-depth studies are

required to fully characterize its biological activities, particularly the specific signaling pathways

it modulates. The detailed experimental protocols and data presented herein provide a valuable

resource for researchers and professionals in the fields of natural product chemistry and drug

discovery who are interested in exploring the therapeutic potential of Dendocarbin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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